Cas no 220488-24-4 (4-Chloro-6-nitroquinazoline hydrochloride)

• Product Name: 4-Chloro-6-nitroquinazoline hydrochloride
• CAS No: 220488-24-4
• MF: C₈H₅Cl₂N₃O₂
• MW: 246.050199270248
• CID: 239064
• PubChem ID: 18535842
• Update Time: 2025-10-31

4-Chloro-6-nitroquinazoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-nitroquinazoline hydrochloride
• Quinazoline, 4-chloro-6-nitro-, hydrochloride
• Quinazoline,4-chloro-6-nitro-, hydrochloride (1:1)
• 4-chloranyl-6-nitro-quinazoline hydrochloride
• 4-CHLORO-6-NITROQUINAZOLINEHYDROCHLORIDE
• 220488-24-4
• DTXSID20594895
• 4-chloro-6-nitroquinazoline;hydrochloride
• A816159
• SCHEMBL2250729
• AKOS015901011
• FT-0736677
• Quinazoline,4-chloro-6-nitro-,hydrochloride(1:1)
• QEUSEKYHDPJEEK-UHFFFAOYSA-N
• 4-Chloro-6-nitroquinazoline--hydrogen chloride (1/1)
• 4-chloro-6-nitro-quinazoline hydrochloride

• MDL： MFCD13248616
• Inchi： 1S/C8H4ClN3O2.ClH/c9-8-6-3-5(12(13)14)1-2-7(6)10-4-11-8;/h1-4H;1H
• InChI Key： QEUSEKYHDPJEEK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NC=N1)[N+](=O)[O-].Cl

Computed Properties

• Exact Mass: 244.97600
• Monoisotopic Mass: 244.9758818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 71.60000
• LogP: 3.51660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-6-nitroquinazoline hydrochloride

Recent Advances in the Study of 4-Chloro-6-nitroquinazoline hydrochloride (CAS: 220488-24-4)

4-Chloro-6-nitroquinazoline hydrochloride (CAS: 220488-24-4) is a quinazoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of various biologically active compounds, particularly those targeting kinase inhibition and anticancer therapies. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 4-Chloro-6-nitroquinazoline hydrochloride is its utility in the synthesis of tyrosine kinase inhibitors (TKIs). TKIs are a class of therapeutic agents that have revolutionized the treatment of various cancers, including non-small cell lung cancer (NSCLC) and chronic myeloid leukemia (CML). Researchers have demonstrated that modifications to the quinazoline core, such as the introduction of the chloro and nitro groups at the 4 and 6 positions, respectively, can significantly enhance the compound's binding affinity to kinase domains. This has led to the development of novel TKIs with improved efficacy and reduced side effects.

In addition to its role in kinase inhibition, 4-Chloro-6-nitroquinazoline hydrochloride has been investigated for its potential as a scaffold for the design of antimicrobial agents. Recent studies have shown that derivatives of this compound exhibit promising activity against a range of bacterial and fungal pathogens. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain quinazoline derivatives synthesized from 4-Chloro-6-nitroquinazoline hydrochloride displayed potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings underscore the versatility of this compound in addressing the growing challenge of antimicrobial resistance.

The synthetic pathways for 4-Chloro-6-nitroquinazoline hydrochloride have also been optimized in recent years. Advances in green chemistry have led to the development of more efficient and environmentally friendly methods for its production. For example, a 2022 study in Organic Process Research & Development described a novel catalytic process that reduces the need for hazardous reagents and minimizes waste generation. Such innovations are critical for scaling up production while adhering to stringent regulatory standards.

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-6-nitroquinazoline hydrochloride-based therapies. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. Ongoing studies are exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. A 2023 review in Advanced Drug Delivery Reviews highlighted the potential of these approaches to enhance the therapeutic index of quinazoline-derived compounds.

In conclusion, 4-Chloro-6-nitroquinazoline hydrochloride (CAS: 220488-24-4) continues to be a valuable compound in the field of chemical biology and medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and drug synthesis make it a focal point of current research. Future studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, paving the way for new treatments in oncology and infectious diseases.